Baricitinib

  • This product is not intended for human or veterinary use. For research use only.
  • Catalog No. : S520451
  • CAS No. : 1187594-09-7 (free base)
  • Molecular Formula : C16H17N7O2S
  • Molecular Weight : 371.41688
  • Purity : >98% (or refer to the Certificate of Analysis)
  • Availability : Please inquire
  • Price : Please inquire
CAS Number

1187594-09-7 (free base)

Product Name

Baricitinib

IUPAC Name

2-(3-(4-(7H-pyrrolo[2,3-d]pyrimidin-4-yl)-1H-pyrazol-1-yl)-1-(ethylsulfonyl)azetidin-3-yl)acetonitrile

Molecular Formula

C16H17N7O2S

Molecular Weight

371.41688

Appearance

white solid powder

Purity

>98% (or refer to the Certificate of Analysis)

INCHI

InChI=1S/C16H17N7O2S/c1-2-26(24,25)22-9-16(10-22,4-5-17)23-8-12(7-21-23)14-13-3-6-18-15(13)20-11-19-14/h3,6-8,11H,2,4,9-10H2,1H3,(H,18,19,20)

INCHI Key

XUZMWHLSFXCVMG-UHFFFAOYSA-N

SMILES

N#CCC1(N2N=CC(C3=C4C(NC=C4)=NC=N3)=C2)CN(S(=O)(CC)=O)C1

Solubility

Soluble in DMSO, not in water

Synonyms

INCB028050; INCB-028050; INCB 028050; LY3009104; LY-3009104; LY 3009104; Baricitinib; Olumiant

Shell Life

>2 years if stored properly

Baricitinib, also known as INCB028050 or LY3009104, is a selective orally bioavailable JAK1/JAK2 inhibitor with nanomolar potency against JAK1 (5.9 nM) and JAK2 (5.7 nM). INCB028050 inhibits intracellular signaling of multiple proinflammatory cytokines including IL-6 and IL-23 at concentrations <50 nM. INCB028050 was also effective in multiple murine models of arthritis, with no evidence of suppression of humoral immunity or adverse hematologic effects. Baricitinib was approved for the treatment of rheumatoid arthritis (RA) in the United States.

1: Pharmacoeconomic Review Report: Baricitinib (Olumiant): (Eli Lilly Canada Inc.): Indication: For use in combination with methotrexate (MTX) for the treatment of adult patients with moderate to severe rheumatoid arthritis who have responded inadequately to one or more disease-modifying antirheumatic drugs (DMARDs). Baricitinib may also be used as monotherapy in cases of intolerance to MTX [Internet]. Ottawa (ON): Canadian Agency for Drugs and Technologies in Health; 2019 Sep. Available from http://www.ncbi.nlm.nih.gov/books/NBK549720/ PubMed PMID: 31742965.
2: Clinical Review Report: Baricitinib (Olumiant): (Eli Lilly Canada Inc.): Indication: For use in combination with methotrexate (MTX) for the treatment of adult patients with moderate to severe rheumatoid arthritis who have responded inadequately to one or more disease-modifying antirheumatic drugs (DMARDs). Baricitinib may also be used as monotherapy in cases of intolerance to MTX [Internet]. Ottawa (ON): Canadian Agency for Drugs and Technologies in Health; 2019 Sep. Available from http://www.ncbi.nlm.nih.gov/books/NBK549711/ PubMed PMID: 31742964.
3: CADTH Canadian Drug Expert Committee Recommendation: Baricitinib (Olumiant — Eli Lilly Canada Inc.): Indication: For use in combination with methotrexate (MTX) for the treatment of adult patients with moderate to severe rheumatoid arthritis (RA) who have responded inadequately to one or more disease-modifying anti-rheumatic drugs (DMARDs). Baricitinib may also be used as monotherapy in cases of intolerance to MTX [Internet]. Ottawa (ON): Canadian Agency for Drugs and Technologies in Health; 2019 Aug. No abstract available. Available from http://www.ncbi.nlm.nih.gov/books/NBK549614/ PubMed PMID: 31738494.
4: LiverTox: Clinical and Research Information on Drug-Induced Liver Injury [Internet]. Bethesda (MD): National Institute of Diabetes and Digestive and Kidney Diseases; 2012-. Available from http://www.ncbi.nlm.nih.gov/books/NBK548012/ PubMed PMID: 31643344.
5: Krutzke S, Rietschel C, Horneff G. Baricitinib in therapy of COPA syndrome in a 15-year-old girl. Eur J Rheumatol. 2019 Aug 20:1-4. doi: 10.5152/eurjrheum.2019.18177. [Epub ahead of print] Review. PubMed PMID: 31449490.
6: Kawalec P, Śladowska K, Malinowska-Lipień I, Brzostek T, Kózka M. New alternative in the treatment of rheumatoid arthritis: clinical utility of baricitinib. Ther Clin Risk Manag. 2019 Feb 13;15:275-284. doi: 10.2147/TCRM.S192440. eCollection 2019. Review. PubMed PMID: 30858707; PubMed Central PMCID: PMC6385775.
7: Choy EHS, Miceli-Richard C, González-Gay MA, Sinigaglia L, Schlichting DE, Meszaros G, de la Torre I, Schulze-Koops H. The effect of JAK1/JAK2 inhibition in rheumatoid arthritis: efficacy and safety of baricitinib. Clin Exp Rheumatol. 2019 Jul-Aug;37(4):694-704. Epub 2019 Feb 11. Review. PubMed PMID: 30767864.
8: Baricitinib for rheumatoid arthritis. Aust Prescr. 2019 Feb;42(1):34-35. doi: 10.18773/austprescr.2018.070. Epub 2018 Dec 13. Review. PubMed PMID: 30765909; PubMed Central PMCID: PMC6370601.
9: Drugs and Lactation Database (LactMed) [Internet]. Bethesda (MD): National Library of Medicine (US); 2006-. Available from http://www.ncbi.nlm.nih.gov/books/NBK525499/ PubMed PMID: 30222291.
10: Al-Salama ZT, Scott LJ. Baricitinib: A Review in Rheumatoid Arthritis. Drugs. 2018 May;78(7):761-772. doi: 10.1007/s40265-018-0908-4. Review. PubMed PMID: 29687421.
11: Ren S, Bermejo I, Simpson E, Wong R, Scott DL, Young A, Stevenson M. Baricitinib for Previously Treated Moderate or Severe Rheumatoid Arthritis: An Evidence Review Group Perspective of a NICE Single Technology Appraisal. Pharmacoeconomics. 2018 Jul;36(7):769-778. doi: 10.1007/s40273-018-0616-7. Review. PubMed PMID: 29502174; PubMed Central PMCID: PMC5999127.
12: Taylor PC, Kremer JM, Emery P, Zuckerman SH, Ruotolo G, Zhong J, Chen L, Witt S, Saifan C, Kurzawa M, Otvos JD, Connelly MA, Macias WL, Schlichting DE, Rooney TP, de Bono S, McInnes IB. Lipid profile and effect of statin treatment in pooled phase II and phase III baricitinib studies. Ann Rheum Dis. 2018 Jul;77(7):988-995. doi: 10.1136/annrheumdis-2017-212461. Epub 2018 Feb 20. Review. PubMed PMID: 29463520; PubMed Central PMCID: PMC6029633.
13: Richez C, Truchetet ME, Kostine M, Schaeverbeke T, Bannwarth B. Efficacy of baricitinib in the treatment of rheumatoid arthritis. Expert Opin Pharmacother. 2017 Sep;18(13):1399-1407. doi: 10.1080/14656566.2017.1359256. Epub 2017 Jul 27. Review. PubMed PMID: 28737053.
14: Keyßer G. [Success for a new generation of disease-modifying antirheumatic drugs : The Janus kinase inhibitor baricitinib in rheumatoid arthritis]. Z Rheumatol. 2017 Jun;76(5):461-462. doi: 10.1007/s00393-017-0307-3. Review. German. PubMed PMID: 28447156.
15: Markham A. Baricitinib: First Global Approval. Drugs. 2017 Apr;77(6):697-704. doi: 10.1007/s40265-017-0723-3. Review. PubMed PMID: 28290136.
16: Kuriya B, Cohen MD, Keystone E. Baricitinib in rheumatoid arthritis: evidence-to-date and clinical potential. Ther Adv Musculoskelet Dis. 2017 Feb;9(2):37-44. doi: 10.1177/1759720X16687481. Epub 2017 Jan 23. Review. PubMed PMID: 28255337; PubMed Central PMCID: PMC5315227.
17: Gras J. Baricitinib: JAK inhibition for rheumatoid arthritis. Drugs Today (Barc). 2016 Oct;52(10):543-550. Review. PubMed PMID: 27910962.
18: Kubo S, Nakayamada S, Tanaka Y. Baricitinib for the treatment of rheumatoid arthritis. Expert Rev Clin Immunol. 2016 Sep;12(9):911-9. doi: 10.1080/1744666X.2016.1214576. Epub 2016 Aug 5. Review. PubMed PMID: 27427830.

  
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